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Compound of Interest

Compound Name: D-Gulose

Cat. No.: B119030 Get Quote

A comprehensive guide for researchers and drug development professionals on the distinct

biological roles of the rare sugar enantiomers, D-Gulose and L-Gulose. This report details their

known biological activities, supported by experimental data, and outlines the methodologies

used in these pivotal studies.

The world of monosaccharides extends beyond the well-known D-glucose, with rare sugars like

D-Gulose and L-Gulose emerging as molecules of significant interest in biomedical and

agricultural research. As enantiomers, these six-carbon sugars share the same chemical

formula but possess a mirror-image atomic arrangement, leading to distinct biological functions.

While research into these rare sugars is ongoing, current findings reveal divergent paths of

activity, with D-Gulose showing potential in plant growth regulation and L-Gulose being

explored as a precursor for therapeutic agents.

Comparative Biological Activities: A Tabular
Summary
To provide a clear and concise overview of the current state of knowledge, the following table

summarizes the key biological activities and quantitative data available for D-Gulose and L-

Gulose.
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Feature D-Gulose L-Gulose

Primary Biological Activity Plant Growth Inhibition
Precursor for antiviral and

anticancer agents

Compound Tested 6-O-decanoyl-D-gulose
Data on specific bioactive

derivatives is limited

Quantitative Data (IC50) 0.25 mM (on rice seedlings)
Not yet available for specific

antiviral/anticancer derivatives

Mechanism of Action
Inhibition of gibberellin

biosynthesis

Not fully elucidated; potential

incorporation into nucleoside

analogs

Metabolism in Mammals

Not well-studied, but generally

rare sugars are poorly

metabolized.

Not readily metabolized by

most organisms.[1]

Natural Occurrence Rare
Extremely rare; found in some

thermophilic archaea.[2]

In-Depth Look at D-Gulose: Plant Growth Inhibition
Recent studies have highlighted the potential of D-Gulose derivatives as plant growth

retardants. Specifically, 6-O-decanoyl-D-gulose has demonstrated significant inhibitory effects

on the growth of rice seedlings.

Experimental Evidence:
A study investigating the biological activity of acylated D-gulose derivatives found that 6-O-

decanoyl-D-gulose inhibited the growth of rice seedlings with a half-maximal inhibitory

concentration (IC50) of 0.25 mM. This effect is believed to be mediated through the inhibition of

gibberellin biosynthesis, a crucial pathway for plant growth and development.

Experimental Protocol: Plant Growth Inhibition Assay
(Rice Seedlings)
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The following protocol outlines the methodology used to assess the plant growth inhibitory

activity of 6-O-decanoyl-D-gulose.

Materials:

Rice seeds (Oryza sativa L. cv. Koshihikari)

Test compound (6-O-decanoyl-D-gulose) dissolved in acetone

1% (w/v) agar solution

Test tubes (15 mm diameter x 150 mm)

Growth chamber with controlled temperature (25°C) and light conditions

Procedure:

Rice seeds are surface-sterilized and germinated in the dark at 25°C for 3 days.

A solution of the test compound in acetone is added to a test tube, and the solvent is

evaporated.

A 1% agar solution is added to the test tube containing the dried test compound and mixed

thoroughly to achieve the desired final concentration.

Two germinated rice seedlings are placed in each test tube.

The test tubes are incubated in a growth chamber at 25°C under continuous light for 7 days.

After the incubation period, the length of the second leaf sheath of the seedlings is

measured.

The inhibitory activity is calculated as a percentage of the growth of control seedlings

(treated with acetone only). The IC50 value is determined from the dose-response curve.

Signaling Pathway: Inhibition of Gibberellin
Biosynthesis
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The observed growth-retarding effect of 6-O-decanoyl-D-gulose suggests an interference with

the gibberellin (GA) signaling pathway. GAs are plant hormones that regulate various

developmental processes, including stem elongation, germination, and flowering. By inhibiting

the biosynthesis of active GAs, the D-gulose derivative effectively stunts plant growth.

Geranylgeranyl diphosphate ent-Kaurene

GA12 Bioactive GAs Plant Growth
6-O-decanoyl-D-gulose

Inhibition

Click to download full resolution via product page

Inhibition of Gibberellin Biosynthesis by 6-O-decanoyl-D-gulose.

L-Gulose: A Building Block for Therapeutics
In contrast to its D-enantiomer, L-Gulose is primarily recognized for its potential as a chiral

building block in the synthesis of bioactive molecules, particularly nucleoside analogs with

antiviral and anticancer properties.[3] The rationale behind this approach lies in the fact that

many viruses and cancer cells have unique metabolic requirements and enzymatic specificities

that can be exploited by unnatural sugar analogs.

While specific L-gulose derivatives with proven and quantified antiviral or anticancer activity are

not yet widely reported in publicly available literature, the general workflow for discovering such

compounds is well-established.

Experimental Workflow: Screening for Antiviral and
Anticancer Activity
The following diagram illustrates a typical workflow for the synthesis and evaluation of L-

gulose-based nucleoside analogs.
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Workflow for the discovery of bioactive L-Gulose derivatives.

Potential Signaling Pathways
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The incorporation of L-gulose into nucleoside analogs could disrupt various cellular processes

that are critical for viral replication or cancer cell proliferation. These include:

Inhibition of Viral Polymerases: L-gulose-containing nucleosides, after intracellular

phosphorylation, could act as chain terminators during viral RNA or DNA synthesis.

Interference with Glycoprotein Synthesis: Many viruses rely on host cell machinery for the

glycosylation of their envelope proteins. L-gulose analogs could interfere with this process,

leading to non-functional viral particles.

Induction of Apoptosis in Cancer Cells: Unnatural sugar analogs can induce metabolic stress

in cancer cells, which have a high glucose demand, potentially triggering programmed cell

death.

Future Directions
The study of D-Gulose and L-Gulose is a burgeoning field with immense potential. For D-
Gulose, further research is needed to explore the full spectrum of its plant growth-regulating

activities and to identify the specific enzymes it inhibits within the gibberellin biosynthesis

pathway. For L-Gulose, the synthesis and screening of a wider range of derivatives are crucial

to uncover potent antiviral and anticancer agents. The elucidation of their precise mechanisms

of action will be paramount for the development of novel and effective therapeutic and

agricultural applications. The contrasting biological activities of these enantiomers underscore

the remarkable specificity of biological systems and highlight the untapped potential of rare

sugars in various scientific disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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